Cas no 29669-41-8 (2-Ethoxy-5-nitrobenzonitrile)

2-Ethoxy-5-nitrobenzonitrile Properties

Names and Identifiers

• 2-Ethoxy-5-nitrobenzonitrile
• 29669-41-8
• DB-164319
• AKOS000304714
• 2-ethoxy-5-nitro-benzonitrile
• Benzonitrile, 2-ethoxy-5-nitro-
• QNHGKWZNRFNTDJ-UHFFFAOYSA-N
• STK262061
• 2-ethoxy-5-nitrobenzonitrile
• MFCD02256084
• ALBB-005101
• AKOS015941435
• DS-3315
• Y10792
• +Expand

• MDL： MFCD02256084
• InChIKey： QNHGKWZNRFNTDJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8N2O3/c1-2-14-9-4-3-8(11(12)13)5-7(9)6-10/h3-5H,2H2,1H3
• SMILES： N#CC1=CC([N+]([O-])=O)=CC=C1OCC

Computed Properties

• Exact Mass: 192.05349212g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 192.05349212g/mol
• Heavy Atom Count: 14
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Boiling Point: 348°C at 760 mmHg